A Senior Application Scientist's Guide to the Physicochemical Profile of 2,2-Difluoro-2-(4-methoxypyridin-3-yl)acetic Acid for Drug Design
A Senior Application Scientist's Guide to the Physicochemical Profile of 2,2-Difluoro-2-(4-methoxypyridin-3-yl)acetic Acid for Drug Design
Executive Summary: Strategic Context and Molecular Rationale
In modern medicinal chemistry, the strategic incorporation of fluorine atoms into drug candidates is a cornerstone of lead optimization. The molecule at the center of this guide, 2,2-Difluoro-2-(4-methoxypyridin-3-yl)acetic acid , represents a compelling scaffold, merging several key structural motifs prized in drug design. This document provides an in-depth physicochemical characterization of this compound, moving beyond mere data tabulation to explain the causal relationships between its structure, its properties, and its potential pharmacokinetic behavior.
The core value of this molecule lies in the synergy of its components:
-
The gem-Difluoroacetic Acid Moiety: The two fluorine atoms on the alpha-carbon are potent electron-withdrawing groups. This has a profound and predictable impact on the acidity of the carboxylic acid, lowering its pKa significantly compared to a non-fluorinated analog.[1][2][3] This modulation of pKa is critical for tuning a molecule's ionization state at physiological pH, which directly influences solubility, cell membrane permeability, and target engagement. Furthermore, the C-F bond is exceptionally stable, making the gem-difluoro group an effective metabolic blocker, preventing alpha-hydroxylation and enhancing the compound's metabolic stability.[2][3]
-
The 4-Methoxypyridine Ring: This heterocyclic system provides a crucial nitrogen atom, which can act as a hydrogen bond acceptor or, when protonated, a hydrogen bond donor. Its pKa is a key determinant of its behavior.[4] The methoxy group further modulates the electronic properties of the ring and provides an additional site for hydrogen bonding. The pyridine ring is a common feature in many successful drugs, offering favorable interactions with biological targets.
This guide is structured to provide drug development professionals with a comprehensive and actionable profile of this compound. We will dissect its key physicochemical parameters, provide validated protocols for their experimental determination, and discuss the profound implications of these properties for absorption, distribution, metabolism, and excretion (ADME).
Core Physicochemical Profile: A Quantitative Overview
Understanding a compound's fundamental properties is the first step in assessing its drug-like potential.[5] While experimental data for this specific molecule (CAS No. 1862633-37-1) is not broadly published, we can establish a highly reliable estimated profile based on the known effects of its constituent fragments.
| Property | Estimated Value / Range | Rationale & Implication for Drug Design |
| Molecular Formula | C₈H₇F₂NO₃ | Defines the elemental composition. |
| Molecular Weight | 203.14 g/mol | Well within the limits of Lipinski's Rule of Five (<500), suggesting good potential for oral bioavailability. |
| pKa (Carboxylic Acid) | ~1.3 - 2.5 | The gem-difluoro group significantly increases acidity (lowers pKa) compared to acetic acid (pKa ~4.7).[1][6] At physiological pH 7.4, this group will be fully deprotonated (anionic), which is critical for aqueous solubility. |
| pKa (Pyridine Nitrogen) | ~6.5 | Based on the pKa of 4-methoxypyridine.[4][7] This means the pyridine ring will be partially protonated (cationic) in the acidic environment of the stomach but largely neutral at intestinal and blood pH. |
| Calculated logP (cLogP) | ~0.5 - 1.5 | Lipophilicity is a balance. The pyridine and carboxylic acid groups increase hydrophilicity, while the methoxy group and the overall carbon framework contribute to lipophilicity. This moderate range is often a sweet spot for balancing permeability and solubility.[8] |
| Topological Polar Surface Area (TPSA) | ~59.5 Ų | Calculated based on fragment contributions.[9] This value is well below the typical cutoff of 140 Ų for good oral absorption and even below the 90 Ų often associated with CNS penetration, suggesting excellent potential for membrane permeability.[9][10][11] |
Experimental & In Silico Profiling Workflow
A robust physicochemical assessment integrates both experimental measurement and computational prediction.[12][13] This dual approach allows for the validation of in silico models and provides a more complete picture of the molecule's behavior.
Caption: Integrated workflow for physicochemical profiling.
Authoritative Experimental Protocols
The following protocols are presented as self-validating systems, incorporating necessary calibrations and controls to ensure data integrity.
Determination of pKa by Potentiometric Titration
Causality: Potentiometric titration is the gold standard for pKa determination.[14][15] It directly measures the pH change of a solution as a titrant is added, allowing for the precise identification of the inflection point where pH equals pKa for an acidic or basic group.[16][17]
Step-by-Step Methodology:
-
System Calibration: Calibrate the pH meter using at least three standard aqueous buffers (e.g., pH 4.0, 7.0, and 10.0) to ensure accurate pH measurements across the expected range.[16][17]
-
Sample Preparation: Prepare a 1 mM solution of the test compound in deionized water. To maintain a constant ionic strength, which is crucial for reproducible measurements, add potassium chloride (KCl) to a final concentration of 0.15 M.[16][17]
-
Inert Atmosphere: Purge the solution with nitrogen gas for 5-10 minutes to remove dissolved carbon dioxide, which can interfere with the titration of basic moieties.[16]
-
Titration (Acidic pKa):
-
Place the solution in a temperature-controlled vessel on a magnetic stirrer.
-
Immerse the calibrated pH electrode.
-
Titrate the solution by adding small, precise aliquots (e.g., 10 µL) of a standardized 0.1 M NaOH solution.
-
Record the pH value after each addition, allowing the reading to stabilize.
-
-
Titration (Basic pKa):
-
For the pyridine pKa, start with a fresh sample solution and titrate with a standardized 0.1 M HCl solution.
-
-
Data Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The pKa is the pH at the half-equivalence point, which corresponds to the midpoint of the buffer region on the titration curve.[16]
Determination of Lipophilicity (logD at pH 7.4) by Shake-Flask Method
Causality: The shake-flask method directly measures the partitioning of a compound between an aqueous and an immiscible organic phase (n-octanol), providing the most fundamental measure of lipophilicity (logP for non-ionizable compounds, logD for ionizable ones at a specific pH).[8][18][19] For a drug candidate, logD at pH 7.4 is more physiologically relevant than logP.[19]
Step-by-Step Methodology:
-
Phase Preparation: Pre-saturate n-octanol with a pH 7.4 phosphate buffer and vice-versa by mixing them vigorously and allowing the layers to separate overnight. This prevents volume changes during the experiment.[20]
-
Sample Addition: Prepare a stock solution of the compound in the aqueous buffer. Add a known volume of this stock to a vial containing a known volume of the pre-saturated n-octanol. The phase volume ratio can be adjusted based on the expected lipophilicity to ensure measurable concentrations in both phases.[20]
-
Equilibration: Cap the vial and shake it at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 2-4 hours) to ensure equilibrium is reached.[21] From experience, avoiding vigorous shaking that can cause emulsions is key; gentle, consistent inversion is often superior.
-
Phase Separation: Centrifuge the vial at a low speed (e.g., 2000 rpm for 10 minutes) to cleanly separate the two phases.[19]
-
Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each aliquot using a validated analytical method, typically HPLC-UV.
-
Calculation: The distribution coefficient (D) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogD is the base-10 logarithm of this value.
-
D = [Concentration]ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ
-
logD = log₁₀(D)
-
Determination of Thermodynamic Solubility
Causality: Thermodynamic solubility measures the concentration of a compound in a saturated solution at equilibrium and is a critical parameter for predicting oral absorption.[22][23] Unlike kinetic solubility, which can be influenced by the dissolution rate of different solid forms, thermodynamic solubility represents the true equilibrium state.[21][24]
Step-by-Step Methodology:
-
Sample Preparation: Add an excess amount of the solid compound to a vial containing a buffer of the desired pH (e.g., pH 7.4 phosphate buffer). The presence of visible solid material throughout the experiment is essential to ensure saturation.
-
Equilibration: Seal the vials and agitate them on a shaker or roller at a constant temperature for an extended period (typically 24 hours) to ensure equilibrium is reached.[21]
-
Phase Separation: After incubation, filter the suspension through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge at high speed to remove all undissolved solid.
-
Quantification: Analyze the clear filtrate/supernatant using a validated HPLC-UV or LC-MS method against a calibration curve prepared from a known stock solution (e.g., in DMSO).[25]
-
Result Reporting: The solubility is reported as the measured concentration in units such as µg/mL or µM.
Interpretation and Implications for Drug Design
The physicochemical profile is not merely a set of numbers but a predictive tool for a molecule's journey through the body (ADME).
Caption: Relationship between physicochemical properties and ADME outcomes.
-
Absorption: The combination of high aqueous solubility (driven by the low pKa) and good membrane permeability (predicted by the low TPSA and moderate logD) suggests a high potential for oral absorption.[26][27] The molecule is likely to be well-dissolved in the intestinal lumen and capable of passive diffusion across the gut wall.
-
Distribution: A low TPSA (<90 Ų) is a strong indicator of potential blood-brain barrier penetration.[9][10] If a central nervous system (CNS) target is desired, this is a highly favorable property. If CNS effects are undesirable off-target activities, this property signals a potential liability that must be monitored.
-
Metabolism: The gem-difluoro group alpha to the aromatic ring is a key design feature. This position is often susceptible to oxidative metabolism by cytochrome P450 enzymes. The high strength of the C-F bond makes this site resistant to such metabolism, likely leading to a longer half-life and reduced metabolic clearance.[2][3]
-
Excretion: The presence of a highly acidic carboxylic acid group means the molecule will be fully ionized in plasma and urine, making it a candidate for renal clearance.
Conclusion
2,2-Difluoro-2-(4-methoxypyridin-3-yl)acetic acid presents a robust and highly promising physicochemical profile for a drug candidate. Its key properties—low molecular weight, modulated pKa values leading to high solubility, excellent TPSA for membrane permeability, and an intrinsic metabolic blocker—are all aligned with the characteristics of a successful orally bioavailable drug. The experimental protocols detailed herein provide a clear and reliable path for confirming these predicted properties, enabling confident decision-making in any drug development program. This molecule serves as an excellent starting point for optimization toward a variety of biological targets where this combination of properties is desirable.
References
- Polar surface area. (n.d.). Grokipedia.
- Kelder, J., Grootenhuis, P. D., Bayada, D. M., Delbressine, L. P., & Ploemen, J. P. (1999). Polar Molecular Surface as a Dominating Determinant for Oral Absorption and Brain Penetration of Drugs. Pharmaceutical Research, 16(10), 1514–1519.
- Protocol for Determining pKa Using Potentiometric Titration. (n.d.).
- Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of … (2024). OUCI.
- Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. (2022).
- Topological polar surface area – An ABC of PK/PD. (n.d.).
- What has polar surface area ever done for drug... (n.d.). Future Medicinal Chemistry - Ovid.
- LogP/D. (n.d.). Cambridge MedChem Consulting.
- What Has Polar Surface Area Ever Done for Drug Discovery? (2025).
- Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub.
- A Guide to In Silico Drug Design. (n.d.). PMC.
- LogP / LogD shake-flask method v1. (n.d.).
- Setup and validation of shake-flask procedures for the determination of partition coefficients (logD)
- Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). (n.d.). Enamine.
- Automated assays for thermodynamic (equilibrium) solubility determination. (2018).
- APPENDIX A: MEASUREMENT OF ACIDITY (pKA). (n.d.). ECETOC.
- The Trends and Future Prospective of In Silico Models from the Viewpoint of ADME Evalu
- Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). DergiPark.
- In Silico Analysis of Physical-Chemical Properties, Target Potential, and Toxicology of Pure Compounds from Natural Products. (n.d.). Indonesian Journal of Pharmaceutical Science and Technology - Jurnal Unpad.
- Development of Methods for the Determin
- Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. (2022). PubMed.
- A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. (2019). JoVE.
- Thermodynamic Solubility Assay. (n.d.). Evotec.
- (A) pKa of carboxylic acids 1.3–1.0δ (B) pKa of protonated amines... (n.d.).
- 4-Methoxypyridine (Cas 620-08-6). (n.d.). Parchem.
- Automated assays for thermodynamic (equilibrium)
- In Silico Prediction of Drug Properties. (2009). Bentham Science Publishers.
- Prediction of Drug-Like Properties. (n.d.).
- ADME Solubility Assay. (n.d.). BioDuro.
- Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances. (n.d.). Unknown Source.
- Calculated pK a (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP. (n.d.).
- Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. (n.d.).
- 4-Methoxypyridine. (n.d.). PubChem.
- 4-Methoxypyridine N-oxide. (n.d.). PubChem.
- 2,2-Difluoro-2-(fluorosulfonyl)acetic acid 97 1717-59-5. (n.d.). Sigma-Aldrich.
- 4-Methoxypyridine. (n.d.). ChemicalBook.
- Difluoroacetic Acid (DFA, 2,2-Difluoroethanoic acid, Perfluoroacetic acid) CAS:206-839-0. (n.d.). Unknown Source.
- Difluoroacetic acid. (n.d.). Wikipedia.
- 2,2-Difluoro-2-(fluorosulfonyl)acetic acid. (n.d.). nordmann.global.
- Difluoroacetic acid. (n.d.). PubChem.
- 1862633-37-1|2,2-Difluoro-2-(4-methoxypyridin-3-yl)acetic acid. (n.d.). BLDpharm.
- EP2462111B1 - Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and protected derivatives thereof. (n.d.).
- ChemInform Abstract: The Use of Methyl 2,2-Difluoro-2-(fluorosulfonyl)acetate as the Difluorocarbene Source to Generate an in situ Source of Difluoromethylene Triphenylphosphonium Ylide. (2025).
- 2,2-difluoro-2-(6-methoxypyridin-3-yl)acetic acid. (n.d.). PubChemLite.
Sources
- 1. Effect of <i>gem</i>‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of … [ouci.dntb.gov.ua]
- 2. researchgate.net [researchgate.net]
- 3. Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. parchem.com [parchem.com]
- 5. Prediction of Drug-Like Properties - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 6. Difluoroacetic acid - Wikipedia [en.wikipedia.org]
- 7. 4-Methoxypyridine | 620-08-6 [chemicalbook.com]
- 8. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 9. grokipedia.com [grokipedia.com]
- 10. Polar molecular surface as a dominating determinant for oral absorption and brain penetration of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Topological polar surface area – An ABC of PK/PD [pressbooks.openeducationalberta.ca]
- 12. A Guide to In Silico Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
- 13. The Trends and Future Prospective of In Silico Models from the Viewpoint of ADME Evaluation in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 14. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
- 15. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 16. creative-bioarray.com [creative-bioarray.com]
- 17. dergipark.org.tr [dergipark.org.tr]
- 18. encyclopedia.pub [encyclopedia.pub]
- 19. researchgate.net [researchgate.net]
- 20. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. enamine.net [enamine.net]
- 22. evotec.com [evotec.com]
- 23. daneshyari.com [daneshyari.com]
- 24. researchgate.net [researchgate.net]
- 25. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
- 26. ovid.com [ovid.com]
- 27. researchgate.net [researchgate.net]
